Cas no 96721-88-9 (4-(6-Aminopyridin-3-yl)phenol)

4-(6-Aminopyridin-3-yl)phenol is a bifunctional aromatic compound featuring both phenolic and aminopyridyl moieties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, enabling the development of complex molecules such as ligands, catalysts, and bioactive compounds. The presence of reactive hydroxyl and amino groups facilitates selective derivatization, enhancing its utility in cross-coupling reactions and heterocyclic chemistry. This compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined molecular architecture makes it particularly valuable in medicinal chemistry for designing targeted small-molecule inhibitors or polymer precursors.
4-(6-Aminopyridin-3-yl)phenol structure
4-(6-Aminopyridin-3-yl)phenol structure
Product Name:4-(6-Aminopyridin-3-yl)phenol
CAS No:96721-88-9
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD12033344
CID:1024553
PubChem ID:45788631
Update Time:2025-05-24

4-(6-Aminopyridin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(6-Aminopyridin-3-yl)phenol
    • 4-(6-Amino-3-pyridinyl)phenol (ACI)
    • 2-Amino-5-(4-hydroxyphenyl)pyridine
    • BS-24514
    • 96721-88-9
    • AB65324
    • WDA72188
    • AKOS015943737
    • DTXSID10671765
    • MFCD12033344
    • MDL: MFCD12033344
    • Inchi: 1S/C11H10N2O/c12-11-6-3-9(7-13-11)8-1-4-10(14)5-2-8/h1-7,14H,(H2,12,13)
    • InChI Key: MSOVIOVREUSBPC-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C2C=CC(N)=NC=2)=CC=1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • PSA: 59.87000
  • LogP: 1.96650

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4-(6-Aminopyridin-3-yl)phenol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water
Reference
Synthesis and SAR studies of biaryloxy-substituted triazoles as antifungal agents
Liu, Ping; Zhu, Shaolong; Li, Peng; Xie, Weijie; Jin, Yongsheng; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(11), 3261-3265

Production Method 2

Reaction Conditions
Reference
Syntheses of 5-phenyl-2-pyridinamine, a possibly carcinogenic pyrolysis product of phenylalanine, and some of its putative metabolites
Stavenuiter, J. F. C.; Verrips-Kroon, M.; Bos, E. J.; Westra, J. G., Carcinogenesis, 1985, 6(1), 13-19

4-(6-Aminopyridin-3-yl)phenol Raw materials

4-(6-Aminopyridin-3-yl)phenol Preparation Products

Additional information on 4-(6-Aminopyridin-3-yl)phenol

4-(6-Aminopyridin-3-yl)phenol: A Comprehensive Overview

4-(6-Aminopyridin-3-yl)phenol, also known by its CAS registry number CAS No. 96721-88-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery, electronic materials, and advanced functional polymers. Recent studies have highlighted its role in the development of novel materials with tailored properties, making it a focal point for researchers worldwide.

The molecular structure of 4-(6-Aminopyridin-3-yl)phenol comprises a phenol group attached to a pyridine ring substituted with an amino group at the 6-position. This arrangement introduces both electron-donating and electron-withdrawing functionalities, which are crucial for its reactivity and potential applications. The phenol group, being hydroxyl-bearing, contributes to hydrogen bonding capabilities, while the pyridine ring provides aromatic stability and potential for coordination chemistry. The amino group at the 6-position further enhances the compound's versatility by offering additional sites for chemical modification and interaction.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(6-Aminopyridin-3-yl)phenol. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to construct this compound with high precision. These methods not only ensure high yields but also allow for the incorporation of functional groups at specific positions, paving the way for further chemical modifications. For instance, the amino group can be exploited for the introduction of additional functionalities, such as alkyl chains or metal coordinating groups, thereby expanding the compound's utility.

In terms of applications, 4-(6-Aminopyridin-3-yl)phenol has shown promise in the development of advanced materials. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been extensively explored. These materials exhibit exceptional properties such as high surface area, porosity, and selectivity, making them ideal candidates for gas storage, catalysis, and sensing applications. Recent studies have demonstrated that incorporating 4-(6-Aminopyridin-3-yl)phenol into MOFs can significantly enhance their performance in CO2 capture and hydrogen storage.

Beyond materials science, 4-(6-Aminopyridin-3-yl)phenol has also found relevance in drug discovery efforts. Its structural features make it a potential candidate for designing bioactive molecules with specific pharmacological properties. The phenol group can act as a hydrogen bond donor or acceptor, while the pyridine ring provides a rigid framework for molecular recognition. Researchers have investigated its potential as a lead compound for anti-inflammatory agents and antioxidants due to its ability to scavenge free radicals and modulate cellular signaling pathways.

The electronic properties of 4-(6-Aminopyridin-3-yl)phenol have also been studied extensively. Its conjugated system allows for efficient charge transport, making it a candidate for use in organic electronics. Recent research has focused on integrating this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The amino group's ability to donate electrons enhances the compound's conductivity, while the phenol group provides stability under operational conditions.

In conclusion, 4-(6-Aminopyridin-3-yl)phenol, with its unique structure and versatile functional groups, represents a valuable building block in modern chemistry. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a multifaceted compound. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing technological and therapeutic innovations.

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